N-[[4-(4-bromophenyl)-5-ethylsulfanyl-1,2,4-triazol-3-yl]methyl]-3-methoxybenzamide

• IUPAC Name: N-[[4-(4-bromophenyl)-5-ethylsulfanyl-1,2,4-triazol-3-yl]methyl]-3-methoxybenzamide
• InChI: InChI=1S/C19H19BrN4O2S/c1-3-27-19-23-22-17(24(19)15-9-7-14(20)8-10-15)12-21-18(25)13-5-4-6-16(11-13)26-2/h4-11H,3,12H2,1-2H3,(H,21,25)
• InChI Key: VIXKSJSYVSJDHZ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(N1C2=CC=C(C=C2)Br)CNC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C19H19BrN4O2S
• Molecular Weight: 447.4 g/mol

Description

This compound is a derivative of thiazole, a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of novel compounds containing an L-valine residue and a 4-[(4-bromophenyl)sulfonyl]phenyl moiety, which belong to N-acyl-α-amino acids, 4H-1,3-oxazol-5-ones, 2-acylamino ketones, and 1,3-oxazoles chemotypes, has been described. Another study reported the successful synthesis of a novel racemic secondary alcohol through S-alkylation of 4-(4-bromophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol in alkaline medium with 2-bromo-1-phenylethanone followed by reduction of the corresponding ketone.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar, similar to other thiazole derivatives. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. A crystal structure analysis of a similar compound revealed a triclinic structure.

Chemical Reactions Analysis

Thiazole derivatives have been found to exhibit various biological activities, including antimicrobial, antifungal, and antitumor activities. These activities are often attributed to the blocking of the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Metal Surface Chemistry and Self-Assembly

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Polymerization and Copolymer Synthesis

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Future Directions

The future directions for this compound could involve further exploration of its potential antimicrobial and anticancer activities. The indiscriminate use of antimicrobial agents has resulted in microbial resistance, necessitating the need for discovery and development of new molecules from natural or synthetic sources with novel modes of action to treat microbial infections. Similarly, cancer, one of the most dreadful diseases of the current era, is characterized by uncontrolled growth of cells, and there is no ideal cure of cancer. Therefore, efforts have been made to study the pharmacological activities of newly synthesized thiazole derivatives.